2-(ethylthio)-3-(4-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 2-ethylsulfanyl-3-[(4-methoxyphenyl)methyl]-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H21N3O2S/c1-3-28-22-24-19-18(16-7-5-4-6-8-16)13-23-20(19)21(26)25(22)14-15-9-11-17(27-2)12-10-15/h4-13,23H,3,14H2,1-2H3
• InChI Key: SIMAIYIWCFUOHB-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C(=O)N1CC3=CC=C(C=C3)OC)NC=C2C4=CC=CC=C4
• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol

Description

2-(ethylthio)-3-(4-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a chemical compound known for its potential applications in scientific research. This compound is a pyrrolopyrimidine derivative, which has been synthesized by various methods.

Scientific Research Applications

Synthesis and Derivative Applications

• Pyrimidine derivatives, including compounds structurally related to 2-(ethylthio)-3-(4-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one, have been synthesized and shown to possess a range of pharmacological and biological activities. These activities stem from their structural versatility, which allows for the creation of numerous derivatives with potential applications in drug development (Jadhav et al., 2022).

Potential Antifungal and Antibacterial Properties

• Certain pyrimidine derivatives demonstrate high in vitro antibacterial activity against anaerobic organisms, comparable or superior to metronidazole in some cases. This suggests their potential utility in combating infections caused by bacteria like Bacteroides species and Fusobacterium (Roth et al., 1989).

Antiviral Activity

• Pyrimidine analogues, especially those with specific substitutions, have been investigated for their antiviral activities. These studies are crucial for identifying new therapeutic agents against various viral infections (Hocková et al., 2003).

Synthesis and Chemical Properties

• Research into the synthesis and reactions of pyrimidine and fused pyrimidine derivatives, including compounds similar to this compound, contributes to the understanding of their chemical properties and potential applications in medicinal chemistry (Mahmoud et al., 2011).